Cas no 131-12-4 (Pimpinellin)

• Product Name: Pimpinellin
• CAS No: 131-12-4
• MF: C₁₃H₁₀O₅
• MW: 246.215504169464
• MDL: MFCD00597237
• CID: 95034
• PubChem ID: 4825
• Update Time: 2025-04-18

Pimpinellin Chemical and Physical Properties

Names and Identifiers

• 5,6-Dimethoxy-2H-furo[2,3-h]chromen-2-one
• 5,6-Dimethoxy-2H-furo[2,3-h][1]benzopyran-2-one
• 6,7-Dimethoxyangelicin
• Pimpinecilin
• Pimpinelin
• Pimpinelline
• Pimpinellin
• 5,6-dimethoxyfuro[2,3-h]chromen-2-one
• [ "5", "6-Dimethoxyangelicin" ]
• 5,6-Dimethoxy-2H-furo[2,3-h]-1-benzopyran-2-one
• 5
• D419UK1B4L
• 2H-Furo(2,3-h)-1-benzopyran-2-one, 5,6-dimethoxy-
• 2H-Furo[2,3-h]-1-benzopyran-2-one, 5,6-dimethoxy-
• Pimpinellidine
• Spectrum_000417
• Spectrum2_000720
• Spectrum3_001234
• Spectrum4_001957
• Spectrum5_000769
• BSPBio_002708
• KBioGR_002397
• KBioSS_000897
• SPECTRUM3000
• SR-05000002492-1
• CHEBI:8213
• CCG-40044
• NCGC00095242-02
• 5,6-DIMETHOXY-2H-FURO(2,3-H)-1-BENZOPYRAN-2-ONE
• BRD-K93197368-001-03-7
• HMS3886B20
• Q3905067
• 5,6-Dimethoxy-2H-furo[2,3-H]chromen-2-one #
• KBio2_000897
• PIMPINELLIN [MI]
• UNII-D419UK1B4L
• NCGC00095242-03
• KBio3_002208
• KBio2_003465
• IDI1_001025
• CCRIS 4344
• HMS1923E17
• NINDS_001025
• Q-100121
• s9176
• AKOS000277261
• KBio2_006033
• C09285
• FT-0688320
• SDCCGMLS-0066532.P001
• BQPRWZCEKZLBHL-UHFFFAOYSA-N
• SCHEMBL2255899
• NCGC00095242-01
• HY-N0438
• CHEMBL1491809
• AC-34304
• BRD-K93197368-001-02-9
• MEGxp0_001831
• MS-23480
• 131-12-4
• KBio1_001025
• DTXSID20156831
• CS-0008956
• SR-05000002492
• HMS503M11
• DivK1c_001025
• HSDB 8481
• SPECTRUM300013
• SPBio_000939
• NS00094646
• DTXCID2079322
• DA-76893
• 4-hydroxy-6,7-dimethoxy-5-benzofuranacrylic acid delta-lactone
• 5,6-dimethoxyfuro(2,3-h)chromen-2-one
• 5,6-dimethoxy-2H-furo(2,3-h)chromen-2-one
• 4-hydroxy-6,7-dimethoxy-5-benzofuranacrylic acid d-lactone

• MDL： MFCD00597237
• Inchi： 1S/C13H10O5/c1-15-11-7-3-4-9(14)18-10(7)8-5-6-17-12(8)13(11)16-2/h3-6H,1-2H3
• InChI Key： BQPRWZCEKZLBHL-UHFFFAOYSA-N
• SMILES： O1C=CC2=C1C(=C(C1C=CC(=O)OC2=1)OC)OC

Computed Properties

• Exact Mass: 246.05300
• Monoisotopic Mass: 246.05282342 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 57.9
• Molecular Weight: 246.21

Experimental Properties

• Color/Form: Yellow powder
• Melting Point: 119°
• Boiling Point: 441 ℃ at 760 mmHg
• Flash Point: 220.5±28.7 °C
• Solubility: In water, 647 mg/L at 25 °C (est)
• PSA: 61.81000
• LogP: 2.55640
• Vapor Pressure: 1.20X10-6 mm Hg at 25 °C (est)

Pimpinellin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Angular furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Angular furanocoumarins
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Reference Substances
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances